Cas no 2172126-16-6 (2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclohexyl}acetic acid)

• Product Name: 2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclohexyl}acetic acid
• CAS No: 2172126-16-6
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6082549
• PubChem ID: 165542838
• Update Time: 2025-07-02

2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclohexyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclohexyl}acetic acid
• 2-{2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]cyclohexyl}acetic acid
• EN300-1508626
• 2172126-16-6

• Inchi： 1S/C27H32N2O5/c1-17(14-25(30)29-24-13-7-2-8-18(24)15-26(31)32)28-27(33)34-16-23-21-11-5-3-9-19(21)20-10-4-6-12-22(20)23/h3-6,9-12,17-18,23-24H,2,7-8,13-16H2,1H3,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： AVIIKAICZAGAHD-UHFFFAOYSA-N
• SMILES： OC(CC1CCCCC1NC(CC(C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 706
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 105Ų

Additional information on 2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclohexyl}acetic acid

Comprehensive Overview of 2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclohexyl}acetic acid (CAS No. 2172126-16-6)

In the realm of organic chemistry and pharmaceutical research, 2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclohexyl}acetic acid (CAS No. 2172126-16-6) has emerged as a compound of significant interest. This molecule, characterized by its intricate structure and functional groups, plays a pivotal role in peptide synthesis and drug development. The presence of the 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group makes it particularly valuable in solid-phase peptide synthesis (SPPS), a technique widely employed in the production of therapeutic peptides and biologics.

The compound's unique structure, featuring a cyclohexyl ring and an acetic acid moiety, contributes to its versatility in chemical reactions. Researchers are increasingly exploring its applications in the development of novel bioconjugates and small-molecule inhibitors, which are critical in targeting diseases such as cancer and autoimmune disorders. With the growing demand for personalized medicine, the relevance of 2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclohexyl}acetic acid in drug discovery pipelines cannot be overstated.

One of the most searched topics in this domain is the synthetic route for CAS No. 2172126-16-6. The compound is typically synthesized through a multi-step process involving the coupling of Fmoc-protected amino acids with a cyclohexyl-based scaffold. This method ensures high yield and purity, which are essential for pharmaceutical applications. Additionally, the compound's stability under various conditions makes it a reliable intermediate in peptide modification and biomolecular engineering.

Another area of interest is the compound's role in green chemistry. As the scientific community shifts toward sustainable practices, researchers are investigating eco-friendly solvents and catalysts for synthesizing 2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclohexyl}acetic acid. This aligns with the broader trend of reducing the environmental footprint of chemical manufacturing, a topic frequently searched in academic and industrial circles.

In summary, 2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclohexyl}acetic acid (CAS No. 2172126-16-6) is a cornerstone in modern organic synthesis and pharmaceutical research. Its applications span from peptide therapeutics to biomaterials, making it a subject of ongoing exploration and innovation. As the demand for advanced therapeutics grows, this compound will undoubtedly remain at the forefront of scientific discovery.